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Compound of Interest

Compound Name: 2,4,6-Trichloropyridine

Cat. No.: B096486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical properties of 2,4,6-
Trichloropyridine, a significant compound in the fields of agrochemicals and pharmaceuticals.

[1] Its utility in the synthesis of more complex molecules makes it a valuable component in drug

development and the creation of advanced materials.[1]

Chemical Properties
2,4,6-Trichloropyridine is a chlorinated heterocyclic compound.[1] Below is a summary of its

key molecular data.

Property Value

Molecular Formula C5H2Cl3N[1][2][3]

Molecular Weight 182.44 g/mol [1][2][3]

CAS Number 16063-69-7[1][2]

Appearance Off-white to white crystalline solid[1]

Melting Point 33-37 °C[3]

Logical Relationship of Chemical Identifiers
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The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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